Cas no 876709-89-6 (2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carbonitrile)

• Product Name: 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carbonitrile
• CAS No: 876709-89-6
• MF: C₁₈H₁₆N₂O₆
• MW: 356.329444885254
• CID: 5480757
• Update Time: 2025-07-14

2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile
• 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carbonitrile

• Inchi： 1S/C18H16N2O6/c1-23-9-3-4-14(24-2)11(5-9)15-12(7-19)18(20)26-16-13(22)6-10(8-21)25-17(15)16/h3-6,15,21H,8,20H2,1-2H3
• InChI Key： NOQCUGQBFLXYAV-UHFFFAOYSA-N
• SMILES： C12C(=O)C=C(OC=1C(C(C#N)=C(N)O2)C1=CC(OC)=CC=C1OC)CO

Additional information on 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano3,2-bpyran-3-carbonitrile

Introduction to 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile (CAS No. 876709-89-6)

2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile, a compound with the CAS number 876709-89-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyranopyran derivatives and is characterized by its unique structural features, including an amino group, methoxy substituents, a hydroxymethyl group, and a cyano group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The structural complexity of 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile makes it an intriguing subject for both synthetic and analytical studies. Recent advancements in computational chemistry have enabled researchers to model its molecular interactions and predict its behavior in various biological systems. These models have provided valuable insights into the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

In the context of medicinal chemistry, 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this molecule exhibits promising anti-inflammatory and antioxidant properties. The presence of the amino and methoxy groups enhances its ability to interact with biological targets, such as enzymes and receptors involved in inflammatory pathways. Additionally, the cyano group contributes to its stability and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile in treating various inflammatory conditions. Preliminary results have been encouraging, with the compound demonstrating significant anti-inflammatory effects without notable side effects. These findings suggest that it has the potential to be developed into a novel therapeutic agent for conditions such as arthritis and other autoimmune disorders.

Beyond its anti-inflammatory properties, 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile has also shown promise in neuroprotective studies. Research has indicated that it can effectively reduce oxidative stress and prevent neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease. The hydroxymethyl group plays a crucial role in this activity by enhancing the compound's ability to cross the blood-brain barrier.

The synthesis of 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile involves several steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion, 2-amino-4-(2,5-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H,8H-pyrano[3,2-b]pyran-3-carbonitrile (CAS No. 876709-89-6) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.